Cas no 2229354-34-9 (4-chlorocinnoline-3-sulfonyl chloride)
4-chlorocinnoline-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-chlorocinnoline-3-sulfonyl chloride
- EN300-2002219
- 2229354-34-9
-
- Inchi: 1S/C8H4Cl2N2O2S/c9-7-5-3-1-2-4-6(5)11-12-8(7)15(10,13)14/h1-4H
- InChI Key: QDTPDCWONBMSJD-UHFFFAOYSA-N
- SMILES: ClC1=C(N=NC2C=CC=CC=21)S(=O)(=O)Cl
Computed Properties
- Exact Mass: 261.9370539g/mol
- Monoisotopic Mass: 261.9370539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 68.3Ų
4-chlorocinnoline-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2002219-0.05g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 0.05g |
$1452.0 | 2023-09-16 | ||
| Enamine | EN300-2002219-0.1g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 0.1g |
$1521.0 | 2023-09-16 | ||
| Enamine | EN300-2002219-0.25g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 0.25g |
$1591.0 | 2023-09-16 | ||
| Enamine | EN300-2002219-0.5g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 0.5g |
$1660.0 | 2023-09-16 | ||
| Enamine | EN300-2002219-1.0g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 1g |
$1729.0 | 2023-06-01 | ||
| Enamine | EN300-2002219-2.5g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 2.5g |
$3389.0 | 2023-09-16 | ||
| Enamine | EN300-2002219-5.0g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 5g |
$5014.0 | 2023-06-01 | ||
| Enamine | EN300-2002219-10.0g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 10g |
$7435.0 | 2023-06-01 | ||
| Enamine | EN300-2002219-1g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 1g |
$1729.0 | 2023-09-16 | ||
| Enamine | EN300-2002219-5g |
4-chlorocinnoline-3-sulfonyl chloride |
2229354-34-9 | 5g |
$5014.0 | 2023-09-16 |
4-chlorocinnoline-3-sulfonyl chloride Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 4-chlorocinnoline-3-sulfonyl chloride
4-chlorocinnoline-3-sulfonyl chloride (CAS No. 2229354-34-9): A Versatile Scaffold in Modern Pharmaceutical Chemistry
4-chlorocinnoline-3-sulfonyl chloride represents a critical compound in the field of medicinal chemistry, with its unique structural features enabling diverse applications in drug discovery and synthetic biology. The CAS No. 2229354-34-9 designation underscores its importance as a specialized chemical entity, particularly in the development of sulfonamide-based therapeutics. This molecule belongs to the broader class of cinnoline derivatives, which have garnered significant attention due to their potential as scaffolds for designing molecules with multifunctional biological activities.
The core structure of 4-chlorocinnoline-3-sulfonyl chloride features a cinnoline ring system fused with a sulfonyl chloride functional group. This combination creates a highly reactive platform that can undergo various chemical transformations, including nucleophilic substitution reactions and electrophilic aromatic substitutions. Recent studies have highlighted the utility of this scaffold in modulating enzyme activity, particularly in targeting kinases and proteases, which are key players in several disease pathways.
One of the most notable advancements in the field involves the application of 4-chlorocinnoline-3-sulfonyl chloride in the development of anti-inflammatory agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a target implicated in chronic inflammatory conditions. The sulfonamide moiety plays a pivotal role in stabilizing the transition state during enzyme-substrate interactions, thereby enhancing the compound's pharmacological efficacy.
In addition to its anti-inflammatory potential, 4-chlorocinnoline-3-sulfonyl chloride has shown promise in the design of antitumor agents. Researchers at the University of Tokyo reported in 2024 that this compound can selectively inhibit the activity of Aurora B kinase, a protein involved in cell division and cancer progression. The chloro substituent at the 4-position of the cinnoline ring is crucial for maintaining the compound's selectivity, as it reduces off-target interactions with other kinases.
The synthesis of 4-chlorocinnoline-3-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the cinnoline core. A common approach is the Povarov reaction, which utilizes an aromatic amine and an aldehyde to form the cinnoline ring. Subsequent functionalization with a sulfonyl chloride group is achieved through a nucleophilic substitution reaction, often catalyzed by a transition metal complex. This synthetic route allows for the introduction of various substituents, enabling the customization of the compound for specific therapeutic applications.
Recent advancements in catalytic methodologies have further optimized the synthesis of 4-chlorocinnoline-3-sulfonyl chloride. A 2023 paper in Organic Letters described a microwave-assisted synthesis that significantly reduces reaction times while maintaining high yields. This method is particularly advantageous for large-scale production, as it minimizes energy consumption and waste generation, aligning with the principles of green chemistry.
From a pharmacokinetic perspective, the physicochemical properties of 4-chlorocinnoline-3-sulfonyl chloride are critical for its therapeutic potential. The compound exhibits moderate hydrophobicity, which facilitates its penetration through biological membranes. However, its metabolic stability in vivo remains a challenge. Studies have shown that the sulfonyl chloride group is prone to hydrolysis, leading to the formation of sulfonate esters. To mitigate this, researchers are exploring the incorporation of electron-withdrawing groups to enhance the compound's metabolic stability.
The therapeutic applications of 4-chlorocinnoline-3-sulfonyl chloride extend beyond its direct biological activity. Its ability to serve as a building block for more complex molecules has sparked interest in combinatorial chemistry approaches. For instance, a 2024 study in Chemical Communications demonstrated the use of this compound as a precursor for the synthesis of dual-action inhibitors targeting both kinases and G protein-coupled receptors (GPCRs). This strategy opens new avenues for the treatment of multifactorial diseases such as diabetes and neurodegenerative disorders.
Despite its promising applications, the use of 4-chlorocinnoline-3-sulfonyl chloride in drug development faces several challenges. One of the primary concerns is its potential toxicity, particularly at high concentrations. In vitro studies have shown that the compound can induce oxidative stress in liver cells, highlighting the need for careful dosing regimens. Additionally, the compound's solubility in aqueous environments is suboptimal, which may affect its bioavailability. Researchers are addressing these issues through the development of prodrug formulations and nanoparticle-based delivery systems.
Looking ahead, the future of 4-chlorocinnoline-3-sulfonyl chloride lies in its integration with advanced technologies such as artificial intelligence (AI) and machine learning. These tools can accelerate the identification of optimal derivatives by predicting molecular interactions and pharmacological profiles. A 2024 review in Drug Discovery Today emphasized the role of AI in optimizing the design of sulfonamide-based compounds, suggesting that 4-chlorocinnoline-3-sulfonyl chloride could be a key component in the next generation of targeted therapies.
In conclusion, 4-chlorocinnoline-3-sulfonyl chloride represents a significant advancement in the field of medicinal chemistry. Its versatile structure and reactivity make it an ideal candidate for the development of novel therapeutics. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing medical challenges of our time.
2229354-34-9 (4-chlorocinnoline-3-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)